Cas no 1023544-22-0 (3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine
• CAS No: 1023544-22-0
• MF: C₁₅H₈ClF₃N₂O
• MW: 324.685032844543
• MDL: MFCD00170190
• CID: 5024667
• Update Time: 2026-02-28

3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-(8-QUINOLYLOXY)-5-(TRIFLUOROMETHYL)PYRIDINE
• 8-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}quinoline
• 3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine

• MDL： MFCD00170190
• Inchi： 1S/C15H8ClF3N2O/c16-11-7-10(15(17,18)19)8-21-14(11)22-12-5-1-3-9-4-2-6-20-13(9)12/h1-8H
• InChI Key： FRBKCRFAFZMEOA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1=CC=CC2=CC=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 382
• XLogP3: 4.5
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine (CAS No. 1023544-22-0)

3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine (CAS No. 1023544-22-0) is a specialized chemical compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique molecular structure combining a pyridine core with quinoline and trifluoromethyl functional groups, exhibits remarkable properties that make it a subject of ongoing scientific exploration. Its CAS number 1023544-22-0 serves as a unique identifier for researchers and industry professionals seeking precise information about this chemical entity.

The molecular architecture of 3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine features a strategic arrangement of heterocyclic components that contribute to its potential applications. The presence of the chloro substituent at position 3 and the trifluoromethyl group at position 5 on the pyridine ring, coupled with the 8-quinolyloxy moiety at position 2, creates a distinctive electronic and steric profile. This configuration has been particularly interesting for researchers investigating novel compounds with potential biological activities, especially in the context of crop protection and pest management solutions.

Recent trends in chemical research have highlighted the growing importance of fluorinated compounds like 3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine. The incorporation of trifluoromethyl groups has become a focal point in modern chemistry due to their ability to enhance molecular stability, bioavailability, and target specificity. This aligns with current industry demands for more efficient and environmentally friendly chemical solutions, making compounds such as this particularly relevant in contemporary research agendas.

From a synthetic chemistry perspective, the preparation of 1023544-22-0 involves sophisticated organic transformations that showcase the advancements in modern heterocyclic chemistry. The coupling of quinoline derivatives with appropriately substituted pyridine precursors requires careful optimization of reaction conditions to achieve high yields and purity. These synthetic challenges are frequently discussed in research forums, reflecting the compound's significance in methodological development and process chemistry optimization.

The potential applications of 3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine extend across multiple domains. In agricultural chemistry, its structural features suggest possible utility as a precursor for developing new-generation crop protection agents. The combination of chloro and trifluoromethyl substituents is known to contribute to the biological activity of many agrochemicals, making this compound a candidate for further investigation in this field. Additionally, the quinoline component may offer interesting pharmacological properties worth exploring in medicinal chemistry programs.

Quality control and analytical characterization of CAS 1023544-22-0 present specific challenges and opportunities for analytical chemists. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to confirm the identity and purity of this compound. These analytical aspects are crucial for researchers who frequently search for reliable characterization data and spectroscopic fingerprints of specialized chemicals like this one.

Environmental and safety considerations surrounding 3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine have become increasingly important in chemical research. The scientific community continues to investigate the degradation pathways and ecotoxicological profiles of such compounds, responding to growing concerns about sustainable chemistry practices. This focus aligns with current trends in green chemistry and the development of compounds with improved environmental profiles.

The commercial availability and sourcing of 1023544-22-0 have implications for research and development activities. While not a commodity chemical, this compound is typically supplied by specialized fine chemical manufacturers catering to the needs of research institutions and industrial laboratories. The procurement process often involves considerations of custom synthesis capabilities and scale-up potential, which are frequent topics of inquiry among professionals in the field.

Future research directions for 3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine may explore its potential as a building block for more complex molecular architectures. The versatility of its reactive sites offers possibilities for further structural modification and derivatization, which could lead to compounds with enhanced or novel properties. Such investigations would contribute to the expanding knowledge base of fluorinated heterocycles and their applications.

In conclusion, 3-Chloro-2-(8-quinolyloxy)-5-(trifluoromethyl)pyridine (CAS No. 1023544-22-0) represents an interesting case study in contemporary chemical research. Its unique structural features, potential applications, and synthetic challenges make it a compound worthy of attention in various scientific and industrial contexts. As research continues to uncover new aspects of its properties and utilities, this chemical entity may find expanded roles in addressing current challenges in agricultural and pharmaceutical sciences.